Cas no 1807145-46-5 (3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-sulfonyl chloride)

• Product Name: 3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-sulfonyl chloride
• CAS No: 1807145-46-5
• MF: C₇H₅ClF₂N₂O₄S
• MW: 286.640406370163
• CID: 4898464
• Update Time: 2025-05-24

3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-sulfonyl chloride

• Inchi： 1S/C7H5ClF2N2O4S/c1-3-4(12(13)14)2-11-7(17(8,15)16)5(3)6(9)10/h2,6H,1H3
• InChI Key： UUUNFUXSMQWISS-UHFFFAOYSA-N
• SMILES： ClS(C1C(C(F)F)=C(C)C(=CN=1)[N+](=O)[O-])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 394
• XLogP3: 2
• Topological Polar Surface Area: 101

Additional information on 3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-sulfonyl chloride

3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-sulfonyl chloride: A Comprehensive Overview

The compound 3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-sulfonyl chloride (CAS No. 1807145-46-5) is a highly specialized chemical entity with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in organic synthesis due to their reactivity and versatility. The molecule combines a pyridine ring with a sulfonyl chloride group, a nitro group, and a difluoromethyl substituent, making it a unique structure with diverse functional groups that can be exploited for various applications.

The pyridine ring serves as the core structure of this compound, providing a rigid framework for the attachment of other functional groups. The sulfonyl chloride group at position 2 is highly reactive and can undergo nucleophilic substitution reactions, making it an excellent electrophilic reagent in organic synthesis. The nitro group at position 5 introduces electron-withdrawing effects, which can influence the reactivity of the molecule and its interaction with other chemical species. Additionally, the difluoromethyl group at position 3 introduces fluorine atoms, which are known for their unique electronic properties and can enhance the stability and bioavailability of the compound.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-sulfonyl chloride in the development of novel agrochemicals. Researchers have explored its role as an intermediate in the synthesis of herbicides and fungicides, where its reactivity and selectivity play a crucial role in achieving desired biological activities. The presence of fluorine atoms in the molecule has been shown to improve the lipophilicity and metabolic stability of agrochemicals, making them more effective in field applications.

In the pharmaceutical industry, this compound has been investigated as a potential precursor for drug development. The sulfonyl chloride group can be converted into sulfonamides, which are commonly found in various therapeutic agents. The nitro group provides an additional site for functionalization, allowing chemists to design molecules with specific pharmacokinetic properties. Recent advancements in medicinal chemistry have demonstrated that such compounds can exhibit promising anti-inflammatory and anticancer activities when appropriately modified.

The synthesis of 3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-sulfonyl chloride involves a multi-step process that combines principles from both organic and inorganic chemistry. The key steps include the preparation of the pyridine derivative with appropriate substituents and subsequent sulfonation followed by chlorination. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the final product meets stringent quality control standards.

From an environmental perspective, understanding the fate and behavior of this compound is critical for its safe handling and disposal. Studies have shown that sulfonyl chlorides are generally stable under normal storage conditions but can hydrolyze under alkaline or acidic conditions to form corresponding sulfonic acids or their salts. The presence of fluorinated groups may influence biodegradation rates, but further research is needed to fully characterize its environmental impact.

In conclusion, 3-(Difluoromethyl)-4-methyl-5-nitropyridine-2-sulfonyl chloride (CAS No. 1807145-46-5) is a versatile chemical entity with significant potential across multiple industries. Its unique structure combines reactive functional groups with electron-withdrawing substituents, making it an attractive candidate for organic synthesis applications. As research continues to uncover new uses for this compound, it is expected to play an increasingly important role in advancing modern chemistry.